An In-depth Technical Guide to the Synthesis and Characterization of Gafquat 755N (Polyquaternium-11) for Research Applications
An In-depth Technical Guide to the Synthesis and Characterization of Gafquat 755N (Polyquaternium-11) for Research Applications
This technical guide provides a comprehensive overview of the synthesis and characterization of Polyquaternium-11 (commercially known as Gafquat 755N), tailored for researchers, scientists, and professionals in drug development. This document outlines detailed experimental protocols, presents quantitative data in structured tables, and includes visualizations of the synthesis and characterization workflows.
Introduction
Polyquaternium-11 is a polymeric quaternary ammonium salt that is widely used in the cosmetics and pharmaceutical industries as a conditioning agent, film former, and fixative.[1][2][3][4][5] It is synthesized through the quaternization of a copolymer of vinylpyrrolidone (VP) and dimethylaminoethyl methacrylate (DMAEMA) with diethyl sulfate.[1][2][3][5][6] The resulting cationic polymer exhibits substantivity to hair and skin, providing desirable sensory and performance characteristics. This guide details the necessary steps to synthesize and characterize Polyquaternium-11 for research and development purposes.
Synthesis of Polyquaternium-11
The synthesis of Polyquaternium-11 is a two-step process:
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Step 1: Free Radical Copolymerization of Vinylpyrrolidone (VP) and Dimethylaminoethyl Methacrylate (DMAEMA). This step forms the precursor copolymer.
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Step 2: Quaternization of the VP-DMAEMA Copolymer. The tertiary amine groups on the DMAEMA units of the copolymer are reacted with diethyl sulfate to form the quaternary ammonium salt.
Synthesis Workflow
Caption: Workflow for the synthesis of Polyquaternium-11.
Experimental Protocols
Step 1: Synthesis of the VP-DMAEMA Copolymer
This protocol is adapted from typical free radical polymerization procedures for vinyl monomers.[7][8][9]
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Materials:
-
N-Vinylpyrrolidone (VP), inhibitor removed
-
Dimethylaminoethyl methacrylate (DMAEMA), inhibitor removed
-
Azobisisobutyronitrile (AIBN) or similar free radical initiator
-
Anhydrous solvent (e.g., 1,4-dioxane or ethanol)
-
Nitrogen gas supply
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Reaction vessel equipped with a condenser, magnetic stirrer, and nitrogen inlet.
-
-
Procedure:
-
In the reaction vessel, dissolve VP and DMAEMA in the chosen solvent. A typical molar ratio of VP to DMAEMA is around 80:20.[2]
-
Purge the solution with dry nitrogen for 30 minutes to remove dissolved oxygen.
-
Under a continuous nitrogen blanket, heat the reaction mixture to 60-70°C with constant stirring.
-
Dissolve the initiator (AIBN, approximately 0.1-0.5 mol% of total monomers) in a small amount of the reaction solvent and add it to the heated monomer solution.
-
Maintain the reaction at temperature for 12-24 hours. The solution will become more viscous as the polymerization proceeds.
-
Terminate the reaction by cooling the mixture to room temperature.
-
Isolate the copolymer by precipitating the viscous solution into a non-solvent (e.g., diethyl ether or hexane).
-
Filter the precipitated polymer and wash it several times with the non-solvent to remove unreacted monomers and initiator residues.
-
Dry the VP-DMAEMA copolymer under vacuum at 40-50°C until a constant weight is achieved.
-
Step 2: Quaternization to form Polyquaternium-11
This protocol is based on the quaternization reaction described for similar polymers.[10]
-
Materials:
-
VP-DMAEMA copolymer (synthesized in Step 1)
-
Diethyl sulfate
-
Anhydrous solvent (e.g., ethanol or a mixture of ethanol and water)
-
Reaction vessel with a stirrer and dropping funnel.
-
-
Procedure:
-
Dissolve the dried VP-DMAEMA copolymer in the chosen solvent within the reaction vessel.
-
Heat the solution to 60-65°C with stirring.
-
Slowly add diethyl sulfate to the polymer solution via the dropping funnel over a period of 30-60 minutes. The molar amount of diethyl sulfate should be stoichiometric to the moles of DMAEMA units in the copolymer.
-
After the addition is complete, continue stirring the reaction mixture at 60-65°C for an additional 2-4 hours to ensure complete quaternization.
-
Cool the resulting Polyquaternium-11 solution to room temperature. The product is typically a viscous liquid and can be used as a solution or further purified if necessary.
-
Synthesis Parameters
| Parameter | Step 1: Copolymerization | Step 2: Quaternization |
| Reactants | VP, DMAEMA, AIBN | VP-DMAEMA copolymer, Diethyl sulfate |
| Solvent | 1,4-Dioxane or Ethanol | Ethanol/Water |
| Temperature | 60-70°C | 60-65°C |
| Reaction Time | 12-24 hours | 2-4 hours |
| Atmosphere | Inert (Nitrogen) | Air |
| Purification | Precipitation in non-solvent | Not typically required for solution form |
Characterization of Polyquaternium-11
Thorough characterization is essential to confirm the chemical structure, molecular weight, and thermal properties of the synthesized Polyquaternium-11.
Characterization Workflow
Caption: Workflow for the characterization of Polyquaternium-11.
Experimental Protocols for Characterization
3.2.1. Fourier-Transform Infrared (FTIR) Spectroscopy
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Objective: To identify the characteristic functional groups in the polymer and confirm the incorporation of both monomers and the quaternization.
-
Methodology:
-
Obtain a background spectrum of the empty ATR crystal.
-
Place a small amount of the dried Polyquaternium-11 sample onto the ATR crystal.
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Record the spectrum, typically in the range of 4000-400 cm⁻¹, with a resolution of 4 cm⁻¹.
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Analyze the resulting spectrum for characteristic peaks.
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3.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy
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Objective: To determine the chemical structure and confirm the copolymer composition.
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Methodology for ¹H NMR:
-
Dissolve a small amount of the dried polymer in a suitable deuterated solvent (e.g., D₂O or CDCl₃).
-
Transfer the solution to an NMR tube.
-
Acquire the ¹H NMR spectrum using a standard NMR spectrometer (e.g., 400 MHz).[7]
-
Integrate the characteristic peaks to determine the molar ratio of VP to DMAEMA units in the copolymer.[11]
-
3.2.3. Gel Permeation Chromatography (GPC/SEC)
-
Objective: To determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI).[12][13][14][15]
-
Methodology:
-
Prepare a dilute solution of the polymer (e.g., 1-2 mg/mL) in a suitable mobile phase (e.g., THF or an aqueous buffer).
-
Filter the solution through a 0.22 or 0.45 µm syringe filter.
-
Inject the sample into the GPC system equipped with appropriate columns (e.g., polystyrene-divinylbenzene columns) and a refractive index (RI) detector.[14]
-
Calibrate the system using polymer standards of known molecular weight (e.g., polystyrene or polyethylene glycol).[13]
-
Analyze the resulting chromatogram to calculate Mn, Mw, and PDI (Mw/Mn).
-
3.2.4. Thermogravimetric Analysis (TGA)
-
Objective: To evaluate the thermal stability and decomposition profile of the polymer.[16]
-
Methodology:
-
Place a small amount of the dried sample (5-10 mg) into a TGA pan.
-
Heat the sample from room temperature to a high temperature (e.g., 600-800°C) at a constant heating rate (e.g., 10°C/min) under a controlled atmosphere (e.g., nitrogen or air).
-
Record the weight loss as a function of temperature to generate a thermogram.
-
3.2.5. Differential Scanning Calorimetry (DSC)
-
Objective: To determine the glass transition temperature (Tg) of the polymer.[17][18]
-
Methodology:
-
Seal a small amount of the dried sample (5-10 mg) in an aluminum DSC pan.
-
Perform a heat-cool-heat cycle to erase the thermal history of the sample. For example, heat from room temperature to 200°C, cool to -50°C, and then reheat to 200°C, all at a controlled rate (e.g., 10°C/min).
-
The Tg is determined from the second heating scan as a stepwise change in the heat flow.
-
Characterization Data Summary
The following tables summarize typical and expected characterization data for Polyquaternium-11.
Table 1: Physicochemical and Molecular Weight Properties
| Property | Typical Value/Range | Method |
| Appearance | Clear to slightly hazy, viscous liquid | Visual |
| Solid Content | 19-21% in water | Gravimetric |
| pH (1% aqueous solution) | 5.0 - 7.0 | pH meter |
| Viscosity (at 25°C) | 20,000 - 70,000 cps | Brookfield Viscometer |
| Weight-Average MW (Mw) | ~1,000,000 g/mol (for high MW grade)[19] | GPC/SEC |
| Polydispersity Index (PDI) | Typically 2-5 for free radical polymerization | GPC/SEC |
Table 2: Spectroscopic Data
| Technique | Expected Peak/Chemical Shift (δ) | Assignment |
| FTIR (cm⁻¹) | ~2950 | C-H stretching (aliphatic) |
| ~1730 | C=O stretching (ester from DMAEMA) | |
| ~1650 | C=O stretching (amide from VP) | |
| ~1240 | C-O stretching (ester) | |
| ~1170 | C-N stretching | |
| ¹H NMR (ppm) | 4.1-4.3 | -O-CH₂- (DMAEMA) |
| 3.2-3.4 | -N-CH₂- (VP ring) | |
| 2.8-3.0 | -N(CH₃)₂ (DMAEMA) | |
| 1.8-2.2 | Polymer backbone protons |
Table 3: Thermal Properties
| Property | Expected Value/Range | Method |
| Glass Transition Temp. (Tg) | 100 - 150°C | DSC |
| Decomposition Onset (Td) | > 250°C | TGA |
Note: Specific values for Tg and Td can vary depending on the exact VP/DMAEMA ratio and the molecular weight of the polymer.
Conclusion
This guide provides a foundational framework for the synthesis and characterization of Polyquaternium-11 in a research setting. The outlined protocols for synthesis, purification, and subsequent analysis using FTIR, NMR, GPC, TGA, and DSC will enable researchers to produce and validate this important polymer for various applications, including advanced drug delivery systems and cosmetic formulations. Adherence to these methodologies will ensure the generation of reliable and reproducible data.
References
- 1. POLYQUATERNIUM 11 - Ataman Kimya [atamanchemicals.com]
- 2. Best China Polyquaternium-11 factory and manufacturers | Y&R Company, Factory | YR Chemspec [yrchemspec.com]
- 3. cosmeticsinfo.org [cosmeticsinfo.org]
- 4. specialchem.com [specialchem.com]
- 5. POLYQUATERNIUM 11 - Ataman Kimya [atamanchemicals.com]
- 6. productingredients.com [productingredients.com]
- 7. mdpi.com [mdpi.com]
- 8. Synthesis, Characterization, and Self-Assembly Behavior of Block Copolymers of N-Vinyl Pyrrolidone with n-Alkyl Methacrylates - PMC [pmc.ncbi.nlm.nih.gov]
- 9. researchgate.net [researchgate.net]
- 10. US5717045A - Crosslinked copolymers of vinyl pyrrolidone and dimethylaminoethyl methacrylate and process for making same in aqueous solution having desirable gel properties - Google Patents [patents.google.com]
- 11. researchgate.net [researchgate.net]
- 12. resolvemass.ca [resolvemass.ca]
- 13. agilent.com [agilent.com]
- 14. Measurement of Molecular Weight by using GPC method : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
- 15. researchgate.net [researchgate.net]
- 16. qub.ac.uk [qub.ac.uk]
- 17. Application of Differential Scanning Calorimetry (DSC) and Modulated Differential Scanning Calorimetry (MDSC) in Food and Drug Industries - PubMed [pubmed.ncbi.nlm.nih.gov]
- 18. mdpi.com [mdpi.com]
- 19. estherchem.com [estherchem.com]
